Cas no 1261780-52-2 (3-Cyano-2-methoxybenzamide)

3-Cyano-2-methoxybenzamide is a specialized organic compound featuring a cyano group and a methoxy substituent on a benzamide scaffold. Its distinct molecular structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution reactions, while the methoxy moiety contributes to solubility and steric modulation. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its utility in medicinal chemistry includes serving as a precursor for bioactive molecules, leveraging its adaptable functional groups for further derivatization. Suitable for research and industrial-scale processes requiring precise chemical modifications.

3-Cyano-2-methoxybenzamide structure

Product Name:3-Cyano-2-methoxybenzamide

CAS No:1261780-52-2

MF:C₉H₈N₂O₂

MW:176.172021865845

CID:4960252

Update Time:2025-05-22

3-Cyano-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-2-methoxybenzamide
- Inchi： 1S/C9H8N2O2/c1-13-8-6(5-10)3-2-4-7(8)9(11)12/h2-4H,1H3,(H2,11,12)
- InChI Key： KWYCYTBGNRBJNO-UHFFFAOYSA-N
- SMILES： O(C)C1C(C#N)=CC=CC=1C(N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 0.5
Topological Polar Surface Area: 76.1

3-Cyano-2-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015001955-250mg	3-Cyano-2-methoxybenzamide	1261780-52-2	97%	250mg	489.60 USD	2021-06-21
Alichem	A015001955-500mg	3-Cyano-2-methoxybenzamide	1261780-52-2	97%	500mg	839.45 USD	2021-06-21
Alichem	A015001955-1g	3-Cyano-2-methoxybenzamide	1261780-52-2	97%	1g	1,534.70 USD	2021-06-21

3-Cyano-2-methoxybenzamide Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 3-Cyano-2-methoxybenzamide

Comprehensive Overview of 3-Cyano-2-methoxybenzamide (CAS No. 1261780-52-2): Properties, Applications, and Industry Insights

3-Cyano-2-methoxybenzamide (CAS 1261780-52-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (-CN) and a methoxybenzamide backbone, which contribute to its reactivity and potential as a building block for complex molecules. Researchers are increasingly exploring its applications in small-molecule drug discovery and crop protection agents, aligning with global trends toward sustainable chemistry.

In the context of green chemistry and AI-driven molecular design, 3-Cyano-2-methoxybenzamide has emerged as a candidate for optimizing synthetic pathways. Its low environmental persistence and compatibility with catalytic reactions make it relevant to industries prioritizing ESG (Environmental, Social, and Governance) compliance. Recent publications highlight its role in kinase inhibitor development, addressing demands for targeted therapies in oncology and inflammation.

The compound’s physicochemical properties—including a molecular weight of 176.17 g/mol and moderate solubility in polar solvents—enable versatile formulation strategies. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment (>98%), a critical parameter for regulatory submissions. Suppliers often emphasize batch-to-batch consistency, reflecting the compound’s growing use in preclinical studies.

Market trends indicate rising searches for "3-Cyano-2-methoxybenzamide supplier" and "CAS 1261780-52-2 synthesis protocol", underscoring commercial and academic interest. FAQs revolve around scaling production and patent landscapes, particularly in jurisdictions like the US and EU. The compound’s intellectual property status remains open for novel applications, attracting startups in the biotech sector.

From a regulatory standpoint, 3-Cyano-2-methoxybenzamide is not classified as hazardous under major frameworks (e.g., REACH, OSHA). This facilitates its adoption in high-throughput screening and combinatorial chemistry. However, users must adhere to standard laboratory safety protocols, including PPE for handling fine powders.

Future prospects for CAS 1261780-52-2 include potential utility in photoredox catalysis and metal-organic frameworks (MOFs), areas gaining momentum in materials science. Collaborative studies between academia and industry could unlock further innovations, positioning this compound as a multidisciplinary research tool.